3-(2-methoxyethyl)-5-methyl-7-phenyl-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 3-(2-methoxyethyl)-5-methyl-7-phenyl-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23N5O3S/c1-29-15-19(17-9-5-3-6-10-17)21-22(29)24(31)30(13-14-32-2)25(27-21)34-16-20-26-23(28-33-20)18-11-7-4-8-12-18/h3-12,15H,13-14,16H2,1-2H3
• InChI Key: GYQBXUKUTDRMCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=N2)SCC3=NC(=NO3)C4=CC=CC=C4)CCOC)C5=CC=CC=C5
• Molecular Formula: C25H23N5O3S
• Molecular Weight: 473.5 g/mol

Description

3-(2-methoxyethyl)-5-methyl-7-phenyl-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C25H23N5O3S and its molecular weight is 473.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the synthesis of novel compounds derived from similar complex structures, which have been tested for their biological activities. For instance, the study by Abu‐Hashem et al. (2020) on the synthesis of novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone showed significant anti-inflammatory and analgesic activities due to their COX-2 inhibitory properties Abu‐Hashem et al., 2020.

Antifungal and Antibacterial Properties

Another study highlighted the antifungal effect of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound, demonstrating significant antifungal activity against Aspergillus species Jafar et al., 2017. Moreover, Gopalakrishnan et al. (2009) designed and synthesized thiazolidin-4-ones with notable in vitro antibacterial and antifungal activities, showcasing the potential of similar compounds in developing new antimicrobial agents Gopalakrishnan et al., 2009.

Antitumor Activities

The structure's potential in cancer research is also noteworthy, as demonstrated by El-sayed et al. (2017), who synthesized pyrazolo[3,4-d]pyrimidine derivatives that exhibited moderate to outstanding antimicrobial activity, suggesting their use as lead compounds for further investigation in antitumor studies El-sayed et al., 2017.

Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives are known to interact with a variety of biological targets. For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

The mode of action of 1,2,4-oxadiazole derivatives can vary depending on the specific compound and its targets. For instance, some derivatives act as inhibitors, blocking the activity of their target proteins .

Biochemical Pathways

The affected pathways can also vary widely. In the case of derivatives that act as carbonic anhydrase inhibitors, they would affect pathways related to pH regulation and ion transport .

Result of Action

The molecular and cellular effects of 1,2,4-oxadiazole derivatives’ action can include changes in protein activity, cellular signaling, and ultimately, cell behavior .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 1,2,4-oxadiazole derivatives .